Cas no 1092304-80-7 (8-(trifluoromethyl)quinolin-2-amine)

• Product Name: 8-(trifluoromethyl)quinolin-2-amine
• CAS No: 1092304-80-7
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD11108677
• CID: 1016149
• PubChem ID: 33746202
• Update Time: 2025-04-20

8-(trifluoromethyl)quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinolin-2-amine
• AKOS023554087
• WGUGHMBECREKMG-UHFFFAOYSA-N
• MFCD11108677
• 1092304-80-7
• SY241146
• AS-41963
• DTXSID20652863
• SB70439
• CS-0335431
• DB-229659
• AMY26440
• A850702

• MDL： MFCD11108677
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-3-1-2-6-4-5-8(14)15-9(6)7/h1-5H,(H2,14,15)
• InChI Key： WGUGHMBECREKMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=CC=C(N)N=C21)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų